BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxyphenyl 4-methylbenzenesulfonate: A
Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methoxyphenyl 4-
Compound Name:

methylbenzenesulfonate

Cat. No.: B186188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and
potential biological activities of 2-Methoxyphenyl 4-methylbenzenesulfonate, also known as
guaiacol tosylate. This document is intended to serve as a valuable resource for researchers
and professionals engaged in chemical synthesis and drug discovery.

Core Physical Properties

Quantitative data on the physical properties of 2-Methoxyphenyl 4-methylbenzenesulfonate
is not readily available in publicly accessible databases. However, based on its constituent
parts, guaiacol and p-toluenesulfonyl chloride, the following properties can be inferred.
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Property Value Source
Molecular Formula C14H1404S N/A
Molecular Weight 278.33 g/mol [1]
Melting Point Data not available N/A
Boiling Point Data not available N/A
Density Data not available N/A

Expected to be soluble in
organic solvents like
- dichloromethane, chloroform,
Solubility o N/A
and ethyl acetate. Limited
solubility in water is

anticipated.

Experimental Protocols: Synthesis of 2-
Methoxyphenyl 4-methylbenzenesulfonate

The synthesis of 2-Methoxyphenyl 4-methylbenzenesulfonate can be achieved through the
tosylation of guaiacol (2-methoxyphenol). The following is a detailed experimental protocol
adapted from standard tosylation procedures.[2]

Materials:

e Guaiacol (2-methoxyphenol)

o p-Toluenesulfonyl chloride (TsCl)

o Pyridine or Triethylamine (EtsN)

» Dichloromethane (CH2Cl2)

» Hydrochloric acid (HCI), 1 M solution

o Saturated sodium bicarbonate (NaHCOs) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve guaiacol (1.0 equivalent) in anhydrous
dichloromethane. Cool the solution to 0 °C using an ice bath.

» Addition of Base: To the cooled solution, add pyridine or triethylamine (1.2 equivalents)
dropwise.

» Addition of Tosylating Agent: Slowly add p-toluenesulfonyl chloride (1.1 equivalents) portion-
wise to the reaction mixture, ensuring the temperature remains at 0 °C.

e Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes and then let it warm to
room temperature. The reaction progress can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, quench the reaction by adding 1 M HCI solution.
Separate the organic layer.

 Purification of Organic Layer: Wash the organic layer sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa or NazSOa4, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

 Final Purification: Purify the crude product by silica gel column chromatography using a
hexane/ethyl acetate gradient to yield pure 2-Methoxyphenyl 4-methylbenzenesulfonate.

Experimental Workflow:
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A flowchart illustrating the synthesis of 2-Methoxyphenyl 4-methylbenzenesulfonate.

Potential Biological Activities and Signaling
Pathways

Direct experimental evidence for the biological activity of 2-Methoxyphenyl 4-
methylbenzenesulfonate is limited. However, based on the known bioactivities of its parent
compound, guaiacol, and other related 2-methoxyphenol derivatives, a potential anti-
inflammatory and antioxidant role can be hypothesized.[3][4] Guaiacol and its derivatives have
been reported to exhibit antioxidant, antimicrobial, and anti-inflammatory properties.[3]

The anti-inflammatory effects of structurally similar compounds often involve the modulation of
key signaling pathways such as the NF-kB and MAPK pathways. Furthermore, some 2-
methoxyphenol derivatives have been identified as inhibitors of the STAT3 signaling pathway,
which is critically involved in inflammation and cell proliferation.

Hypothesized Signaling Pathway:

The following diagram illustrates a potential mechanism by which 2-Methoxyphenyl 4-
methylbenzenesulfonate may exert anti-inflammatory effects, based on the known actions of
related compounds. It is proposed that the compound could inhibit the activation of pro-
inflammatory transcription factors like NF-kB and STAT3.
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A hypothesized anti-inflammatory signaling pathway for 2-Methoxyphenyl 4-
methylbenzenesulfonate.

Disclaimer: The biological activities and signaling pathways described are hypothetical and
based on the activities of structurally related compounds. Further experimental validation is
required to confirm these properties for 2-Methoxyphenyl 4-methylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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